Cas no 2138069-79-9 (4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine)

• Product Name: 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine
• CAS No: 2138069-79-9
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6290171
• PubChem ID: 165849735
• Update Time: 2025-06-26

4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157857
• 2138069-79-9
• 4-methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine
• 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine

• Inchi： 1S/C13H20N2/c1-9-5-6-11(14)8-13(9)12-4-3-7-15-10(12)2/h3-4,7,9,11,13H,5-6,8,14H2,1-2H3
• InChI Key： MVFYADRFYUBIGO-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C2=CC=CN=C2C)C1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine

Comprehensive Overview of 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine (CAS No. 2138069-79-9)

The compound 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine (CAS No. 2138069-79-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a cyclohexane ring with a pyridine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its amine functionality and aromatic system, which are common features in neuroactive compounds.

In recent years, the demand for heterocyclic compounds like 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine has surged due to their role in developing small-molecule inhibitors and GPCR-targeted drugs. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are critical. The compound’s CAS No. 2138069-79-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

From a synthetic perspective, 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine offers intriguing challenges and opportunities. Its synthesis often involves multi-step organic reactions, including cross-coupling and reductive amination, which are hot topics in modern organic chemistry. Researchers are exploring greener alternatives, such as catalytic asymmetric synthesis, to improve yield and enantioselectivity—a trend driven by the pharmaceutical industry’s push for sustainable chemistry.

The compound’s physicochemical properties, such as its logP value and hydrogen-bonding capacity, make it a candidate for bioavailability enhancement studies. These properties are crucial for addressing common drug development hurdles like blood-brain barrier penetration, a recurring theme in neurodegenerative disease research. Online forums and scientific communities often discuss its potential analogs, with queries like "4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine solubility" or "CAS 2138069-79-9 synthetic routes" trending in search engines.

Beyond pharmaceuticals, 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine may find applications in agrochemicals and functional materials. Its pyridine ring is a key motif in ligand design for catalysts, while the cyclohexylamine segment could contribute to polymer modification. This dual applicability resonates with the interdisciplinary nature of contemporary chemical research, where molecular hybridization strategies are increasingly valued.

In summary, 4-Methyl-3-(2-methylpyridin-3-yl)cyclohexan-1-amine (CAS No. 2138069-79-9) represents a compelling case study in structure-activity relationship (SAR) exploration. Its popularity in scientific literature and patent filings underscores its potential to address unmet needs in therapeutic development and material innovation. As computational tools like AI-driven molecular modeling advance, this compound’s role in rational drug design is likely to expand further.